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Compound of Interest

Compound Name: N-Butylphthalimide

Cat. No.: B073850

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of N-Butylphthalimide's antimicrobial performance against key
pathogens, supported by experimental data. We delve into its mechanism of action and provide
detailed experimental protocols to aid in the validation of its assay results.

Performance Snapshot: N-Butylphthalimide vs.
Other Agents

N-Butylphthalimide has demonstrated notable antimicrobial activity, particularly against fungal
pathogens. Its efficacy against a range of bacteria is an active area of investigation. The
following table summarizes the available quantitative data on its performance, primarily
focusing on its antifungal and anti-biofilm capabilities.
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Unveiling the Mechanism: How N-Butylphthalimide
Works

Current research indicates that N-Butylphthalimide's antifungal activity against Candida
albicans stems from its ability to interfere with critical virulence factors. Specifically, it has been
shown to down-regulate the expression of genes essential for hyphal formation and biofilm
development, namely ECE1, HWP1, and UMEG6[1]. This targeted disruption of fungal
morphogenesis and community development presents a promising mechanism for combating
candidiasis.
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Mechanism of Action of N-Butylphthalimide in Candida albicans
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Experimental Workflow for MIC Determination

Preparation
N-Butylphthalimide Microbial Inoculum
Stock Solution (0.5 McFarland)

Assay Setup

Serial Dilution
in 96-well plate

:

Inoculation of wells

Analysis

Incubation
(18-24h)

:

Visual Reading of MIC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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